Cas no 100542-54-9 (1,1'-Biphenyl, 5,5'-dibromo-2,2'-dimethoxy-)

1,1'-Biphenyl, 5,5'-dibromo-2,2'-dimethoxy- structure
100542-54-9 structure
Product Name:1,1'-Biphenyl, 5,5'-dibromo-2,2'-dimethoxy-
CAS No:100542-54-9
MF:C14H12Br2O2
MW:372.051882743835
CID:1126029
PubChem ID:378886
Update Time:2025-04-20

1,1'-Biphenyl, 5,5'-dibromo-2,2'-dimethoxy- Chemical and Physical Properties

Names and Identifiers

    • 1,1'-Biphenyl, 5,5'-dibromo-2,2'-dimethoxy-
    • 4,4'-dibromo-2,2'-bianisole
    • 3,3'-Dibromo-6,6'-dimethoxy-1,1'-biphenyl
    • NSC-662281
    • 100542-54-9
    • SCHEMBL14125145
    • 5,5'-Dibromo-2,2'-dimethoxy-diphenyl
    • YAJRLSQAVCETBJ-UHFFFAOYSA-N
    • NSC662281
    • 6,6'-dimethoxy-3,3'-dibromobiphenyl
    • 4-bromo-2-(5-bromo-2-methoxy-phenyl)-1-methoxy-benzene
    • 5,2'-dimethoxy-1,1'-biphenyl
    • AKOS024433595
    • 5,5'-Dibromo-2,2'-dimethoxy-1,1'-biphenyl
    • Inchi: 1S/C14H12Br2O2/c1-17-13-5-3-9(15)7-11(13)12-8-10(16)4-6-14(12)18-2/h3-8H,1-2H3
    • InChI Key: YAJRLSQAVCETBJ-UHFFFAOYSA-N
    • SMILES: BrC1C=CC(=C(C=1)C1C=C(C=CC=1OC)Br)OC

Computed Properties

  • Exact Mass: 369.92036
  • Monoisotopic Mass: 369.92040g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 18
  • Rotatable Bond Count: 3
  • Complexity: 236
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 4.9
  • Topological Polar Surface Area: 18.5Ų

Experimental Properties

  • PSA: 18.46
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